Cas no 161975-35-5 (Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI))
161975-35-5 structure
Product Name:Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI)
CAS No:161975-35-5
MF:C9H13ClO3
MW:204.650722265244
CID:904626
PubChem ID:15380636
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI)
- methyl 4-carbonochloridoylcyclohexane-1-carboxylate
- (1R,4R)-Methyl 4-(chlorocarbonyl)cyclohexanecarboxylate
- methyl trans-4-(chlorocarbonyl)cyclohexanecarboxylate
- trans-1,4-Cyclohexanedicarboxylic acid monomethyl ester chloride
- 4-methoxycarbonylcyclohexanecarbonyl chloride
- SCHEMBL3293464
- trans-methyl 4-(chlorocarbonyl)cyclohexanecarboxylate
- trans-4-chlorocarbonylcyclohexanecarboxylic acid methyl ester
- 161975-35-5
- DA-06887
- AKOS040804837
- DTXSID50572207
- methyl (1s,4s)-4-(carboxy)cyclohexane-1-carboxylate
- SCHEMBL8221268
- ZPSRMOPMUQFVJD-UHFFFAOYSA-N
- 4-methoxycarbonylcyclohexylcarbonyl chloride
- SCHEMBL438683
- 32529-80-9
- Methyl 4-(chlorocarbonyl)cyclohexane-1-carboxylate
- SCHEMBL107570
- ZPSRMOPMUQFVJD-LJGSYFOKSA-N
-
- Inchi： 1S/C9H13ClO3/c1-13-9(12)7-4-2-6(3-5-7)8(10)11/h6-7H,2-5H2,1H3
- InChI Key： ZPSRMOPMUQFVJD-UHFFFAOYSA-N
- SMILES： ClC(C1CCC(C(=O)OC)CC1)=O
Computed Properties
- Exact Mass: 204.05539
- Monoisotopic Mass: 204.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cyclohexanecarboxylic acid, 4-(chlorocarbonyl)-, methyl ester, cis- (9CI) Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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